Cas no 2248279-25-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2248279-25-4
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5996360
• PubChem ID: 165729324
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520113
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate
• 2248279-25-4

• Inchi： 1S/C19H19N3O4/c1-12-11-16(20-21(12)13-7-3-2-4-8-13)19(25)26-22-17(23)14-9-5-6-10-15(14)18(22)24/h5-6,9-11,13H,2-4,7-8H2,1H3
• InChI Key： CLTKUYQVXYNRIF-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)N(C2CCCCC2)N=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate (CAS No. 2248279-25-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate (CAS No. 2248279-25-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, combining a 1,3-dioxoisoindoline moiety with a pyrazole carboxylate group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged, driven by their versatility in medicinal chemistry. This compound’s cyclohexyl and methyl-substituted pyrazole components contribute to its lipophilicity, a critical factor in optimizing drug bioavailability. Industry trends highlight its relevance in targeted drug delivery systems, particularly for anti-inflammatory and anticancer therapies, aligning with the growing focus on precision medicine.

Synthetic routes for CAS 2248279-25-4 often involve multi-step organic reactions, including esterification and cyclization. Its carboxylate ester functionality enables further derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity, a key concern for researchers addressing quality control in API development.

From an industrial perspective, this compound aligns with the green chemistry movement, as recent advancements aim to reduce solvent waste in its synthesis. Questions like "How to improve the yield of 1-cyclohexyl-5-methyl-1H-pyrazole-3-carboxylate derivatives?" frequently appear in scientific forums, reflecting its technical challenges. Additionally, its potential as a photo-stabilizer in polymers has garnered attention in material science, addressing durability concerns in sustainable packaging.

Regulatory compliance for 2248279-25-4 remains straightforward, as it is not classified under restricted categories. However, proper handling protocols are recommended due to its fine powder form. The compound’s stability under ambient conditions and compatibility with common reagents enhance its practicality in lab settings, a feature often highlighted in research methodology discussions.

Future prospects for this compound include exploration in catalysis and bioconjugation, areas gaining traction in nanotechnology applications. Its isoindole-1,3-dione core also suggests potential in fluorescent probes, a hot topic in diagnostic imaging. As the scientific community prioritizes multifunctional molecules, CAS 2248279-25-4 exemplifies innovation at the intersection of chemistry and biology.